2-[2,2-Difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol

• IUPAC Name: 2-[2,2-difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol
• InChI: InChI=1S/C11H14F3NO/c12-10-3-1-2-9(6-10)7-15(4-5-16)8-11(13)14/h1-3,6,11,16H,4-5,7-8H2
• InChI Key: MJMDBZXUEXIYDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CN(CCO)CC(F)F
• Molecular Formula: C11H14F3NO
• Molecular Weight: 233.23 g/mol

Description

2-[2,2-Difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol, also known as DFMA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DFMA is a member of the family of compounds known as β-adrenergic receptor antagonists, which are commonly used to treat cardiovascular diseases such as hypertension and arrhythmias. In

Mechanism of Action

2-[2,2-Difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol acts as a β-adrenergic receptor antagonist, which means that it blocks the action of adrenaline and noradrenaline on these receptors. This leads to a decrease in heart rate and blood pressure, which can be beneficial in the treatment of cardiovascular disease. 2-[2,2-Difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol has also been shown to inhibit the activity of several enzymes involved in cancer cell growth, which may explain its anti-cancer effects.
Biochemical and Physiological Effects
2-[2,2-Difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol has been shown to have several biochemical and physiological effects. In cardiovascular disease, 2-[2,2-Difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol can decrease heart rate and blood pressure, which can be beneficial in the treatment of hypertension and arrhythmias. In cancer research, 2-[2,2-Difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol has been shown to inhibit the activity of several enzymes involved in cancer cell growth, which may explain its anti-cancer effects. 2-[2,2-Difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol has also been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-[2,2-Difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol has several advantages for lab experiments, including its ability to inhibit the activity of several enzymes involved in cancer cell growth and its anti-arrhythmic effects in cardiovascular disease. However, 2-[2,2-Difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol has several limitations, including its potential toxicity and its limited availability.

Future Directions

There are several future directions for research on 2-[2,2-Difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the investigation of 2-[2,2-Difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol's potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, more research is needed to determine the optimal dosage and administration of 2-[2,2-Difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol for its potential therapeutic applications.

Synthesis Methods

2-[2,2-Difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol can be synthesized through a multi-step process that involves the reaction of 3-fluorobenzaldehyde with ethylene glycol and hydrochloric acid to form 2,2-difluoroethyl-3-fluorobenzyl ether. The resulting compound is then reacted with methylamine to form 2-[2,2-difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol.

Scientific Research Applications

2-[2,2-Difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol has been studied for its potential therapeutic applications in several areas, including cancer research, neurobiology, and cardiovascular disease. In cancer research, 2-[2,2-Difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol has been shown to inhibit the growth of several cancer cell lines, including breast, prostate, and lung cancer. In neurobiology, 2-[2,2-Difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In cardiovascular disease, 2-[2,2-Difluoroethyl-[(3-fluorophenyl)methyl]amino]ethanol has been shown to have anti-arrhythmic effects and may be useful in the treatment of atrial fibrillation.